Cas no 22536-74-9 ({(methylsulfanyl)methanimidoylamino}amine hydrochloride)

• Product Name: {(methylsulfanyl)methanimidoylamino}amine hydrochloride
• CAS No: 22536-74-9
• MF: C₂H₈ClN₃S
• MW: 141.623017311096
• MDL: MFCD22200766
• CID: 1413538
• PubChem ID: 88829496
• Update Time: 2025-07-15

{(methylsulfanyl)methanimidoylamino}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboximidothioic acid, methyl ester, monohydrochloride
• S-methylthiosemicarbazide, hydrochloride,
• methyl hydrazinecarbimidothioate HCL
• {(methylsulfanyl)methanimidoylamino}amine hydrochloride

• MDL： MFCD22200766
• Inchi： 1S/C2H7N3S.ClH/c1-6-2(3)5-4;/h4H2,1H3,(H2,3,5);1H
• InChI Key： ADSXHTNGGZYNKA-UHFFFAOYSA-N
• SMILES： N/N=C(\N)/SC.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfenyl compounds Sulfenyl compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfenyl compounds

Additional information on {(methylsulfanyl)methanimidoylamino}amine hydrochloride

Comprehensive Analysis of {(methylsulfanyl)methanimidoylamino}amine hydrochloride (CAS No. 22536-74-9)

The compound {(methylsulfanyl)methanimidoylamino}amine hydrochloride (CAS No. 22536-74-9) is a specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a methylsulfanyl group and an amidine moiety, makes it a versatile intermediate for developing novel bioactive molecules. Researchers and industries are increasingly exploring its applications due to its potential in drug discovery and material science.

In recent years, the demand for high-purity chemical intermediates like {(methylsulfanyl)methanimidoylamino}amine hydrochloride has surged, driven by advancements in precision medicine and green chemistry. This compound's role in synthesizing heterocyclic compounds aligns with the growing interest in sustainable synthesis methods and catalysis. Its CAS No. 22536-74-9 is frequently searched in academic databases, reflecting its importance in peptide modification and ligand design.

The methylsulfanyl functional group in {(methylsulfanyl)methanimidoylamino}amine hydrochloride contributes to its reactivity, enabling selective C-S bond formation—a hot topic in click chemistry and bioconjugation. This property is particularly valuable for designing targeted therapeutics, a key focus area in oncology research and diagnostic imaging. Users often query about its solubility, stability, and handling protocols, underscoring the need for detailed technical data.

From an SEO perspective, terms like "CAS 22536-74-9 supplier" and "{(methylsulfanyl)methanimidoylamino}amine hydrochloride synthesis" rank highly, indicating commercial and academic interest. The compound's compatibility with microwave-assisted reactions and flow chemistry setups further enhances its appeal, as these methods dominate discussions on lab automation and process optimization.

Quality control of {(methylsulfanyl)methanimidoylamino}amine hydrochloride requires rigorous HPLC analysis and spectroscopic characterization (e.g., NMR, MS), topics frequently searched alongside its CAS No. 22536-74-9. Its storage conditions—often under nitrogen atmosphere—are critical for maintaining stability, a common concern among laboratory technicians.

In conclusion, {(methylsulfanyl)methanimidoylamino}amine hydrochloride exemplifies the intersection of cutting-edge chemistry and industrial application. Its multifaceted utility ensures continued relevance in R&D pipelines, while its CAS No. 22536-74-9 remains a pivotal identifier for global scientific collaboration.